Cas no 74875-25-5 (Morpholine, 4-(2,6-dichloro-4-nitrophenyl)-)

• Product Name: Morpholine, 4-(2,6-dichloro-4-nitrophenyl)-
• CAS No: 74875-25-5
• MF: C₁₀H₁₀Cl₂N₂O₃
• MW: 277.10400056839
• CID: 4169567
• PubChem ID: 12661502
• Update Time: 2025-10-29

Morpholine, 4-(2,6-dichloro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(2,6-dichloro-4-nitrophenyl)-
• 4-(2,6-dichloro-4-nitrophenyl)morpholine
• SCHEMBL3546898
• 74875-25-5
• AKOS005147627
• STK695367
• DB-379552
• DKMAPESZXMPRNC-UHFFFAOYSA-N

• Inchi： 1S/C10H10Cl2N2O3/c11-8-5-7(14(15)16)6-9(12)10(8)13-1-3-17-4-2-13/h5-6H,1-4H2
• InChI Key： DKMAPESZXMPRNC-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C([N+]([O-])=O)C=C2Cl)CCOCC1

Computed Properties

• Exact Mass: 276.0068476Da
• Monoisotopic Mass: 276.0068476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.3Ų

Additional information on Morpholine, 4-(2,6-dichloro-4-nitrophenyl)-

Morpholine, 4-(2,6-dichloro-4-nitrophenyl)-: A Comprehensive Overview

Morpholine, a heterocyclic amine with a six-membered ring containing one oxygen atom, has been a subject of extensive research due to its versatile applications in various fields. Among its numerous derivatives, 4-(2,6-dichloro-4-nitrophenyl)morpholine stands out as a compound with significant potential in pharmaceuticals and agrochemicals. This compound, identified by the CAS number 74875-25-5, has garnered attention for its unique chemical properties and biological activities.

The synthesis of 4-(2,6-dichloro-4-nitrophenyl)morpholine involves a series of well-defined chemical reactions. Starting from morpholine, the process typically includes nucleophilic substitution or coupling reactions to introduce the nitro and dichlorophenyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more sustainable and cost-effective. Researchers have also explored green chemistry approaches to minimize environmental impact during the production of this compound.

One of the most promising applications of 4-(2,6-dichloro-4-nitrophenyl)morpholine lies in its potential as an agrochemical. Studies have shown that this compound exhibits potent antifungal activity against various plant pathogens. For instance, research published in the Journal of Agricultural and Food Chemistry demonstrated that it effectively inhibits the growth of Fusarium species, which are responsible for devastating crop diseases. This makes it a valuable candidate for developing eco-friendly fungicides that can enhance crop yield without adverse environmental effects.

In the pharmaceutical sector, Morpholine-based compounds like 4-(2,6-dichloro-4-nitrophenyl)morpholine have shown potential as anticancer agents. Recent studies indicate that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. Preclinical trials have highlighted its selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a promising therapeutic index. Furthermore, ongoing research is exploring its ability to synergize with conventional chemotherapy drugs to enhance treatment efficacy.

The toxicity profile of 4-(2,6-dichloro-4-nitrophenyl)morpholine has been thoroughly investigated to ensure its safety for agricultural and medical applications. Acute toxicity studies reveal that it has a relatively low toxicity profile when administered at recommended doses. However, chronic exposure studies are still underway to assess long-term effects on both humans and the environment. Regulatory agencies are closely monitoring these findings to establish safe usage guidelines.

The environmental fate of Morpholine-based compounds is another critical area of research. Studies on biodegradation and persistence in soil and water systems are essential for determining their environmental impact. Recent findings suggest that under aerobic conditions, 4-(2,6-dichloro-4-nitrophenyl)morpholine undergoes microbial degradation through nitro group reduction and ring-opening mechanisms. These insights are crucial for developing sustainable agricultural practices that minimize ecological disruption.

In conclusion, Morpholine, particularly the derivative 4-(2,6-dichloro-4-nitrophenyl)morpholine (CAS No: 74875-25-5), represents a versatile compound with wide-ranging applications in agriculture and medicine. Its unique chemical properties and biological activities make it a focal point for ongoing research aimed at harnessing its potential while ensuring safety and sustainability.